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Compound of Interest

4-Amino-3-fluorophenol
Compound Name:

hydrochloride

Cat. No.: B579377

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Amino-3-fluorophenol hydrochloride (CAS No. 18266-53-0), a key intermediate in
pharmaceutical synthesis. This document outlines the chemical and physical properties,
potential hazards, handling and storage procedures, and emergency measures, with a focus on
providing detailed experimental context for its hazard classifications.

Chemical and Physical Properties

4-Amino-3-fluorophenol hydrochloride is a fluorinated aromatic compound. The presence of
the fluorine atom can significantly influence the molecule's biological activity and
pharmacokinetic properties when incorporated into larger drug molecules.[1]
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Property Value Reference
Chemical Formula CeH7CIFNO
Molecular Weight 163.58 g/mol

Light yellow to brown
Appearance ) [2]
crystalline powder

Melting Point 218°C (decomposes) [3114]
N ) 79°C at 15 mmHg (for the free
Boiling Point [3114]
base)
Density 1.347 g/cm3 (for the free base) [4]
Solubility No data available [4]

Hazard Identification and Classification

4-Amino-3-fluorophenol hydrochloride is classified as a hazardous substance according to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[5][6][7][8]
[91[10]

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6][7][8][10]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[6][7][8][10]

Carcinogenicity (Category 1B): May cause cancer.[6][7][8][10]

Hazardous to the Aquatic Environment, Long-Term Hazard (Category 2): Toxic to aquatic life
with long-lasting effects.[6][7][8][10]

Signal Word: Danger[6][9]
Hazard Statements:

o H302: Harmful if swallowed.[6][7][8][10]
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e H317: May cause an allergic skin reaction.[6][7][8][10]
e H350: May cause cancer.[6][7][8][10]

e H411: Toxic to aquatic life with long lasting effects.[6][7][8][10]

Experimental Protocols for Hazard Classification

The hazard classifications for 4-Amino-3-fluorophenol hydrochloride are based on data from
toxicological studies. While specific study reports for this compound are not publicly available,
the methodologies follow standardized and internationally recognized guidelines, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 401/423)

The "Harmful if swallowed" classification is determined through acute oral toxicity studies.

Methodology (Based on OECD Guideline 401, now superseded, and 423 - Acute Toxic Class
Method):

Test Animals: Typically, young adult rats of a single sex (females are often preferred and
should be nulliparous and non-pregnant) are used.[3]

e Housing and Fasting: Animals are housed in controlled conditions (temperature, humidity,
light cycle) and fasted overnight before administration of the test substance.[3]

e Dose Administration: A single, measured dose of 4-Amino-3-fluorophenol hydrochloride,
dissolved or suspended in a suitable vehicle, is administered by oral gavage. The Acute
Toxic Class method uses a stepwise procedure with a small number of animals per step.

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[3]
Observations include changes in skin, fur, eyes, and behavior, as well as the presence of
tremors, convulsions, salivation, or diarrhea.[3]

o Endpoint: The study determines the dose at which mortality or significant toxicity is observed,
leading to a classification. For Category 4, the LD50 (the dose expected to cause death in
50% of the animals) is typically between 300 and 2000 mg/kg body weight.
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Skin Sensitization (OECD Guideline 406 or 429)

The classification "May cause an allergic skin reaction” is determined by assessing the
potential of the substance to induce skin sensitization.

Methodology (Based on OECD Guideline 406 - Guinea Pig Maximisation Test (GPMT) or
OECD Guideline 429 - Local Lymph Node Assay (LLNA)):

e Guinea Pig Maximisation Test (GPMT) - OECD 406:

o Induction Phase: The test substance is administered to guinea pigs both by intradermal
injection (with an adjuvant to enhance the immune response) and topical application.[1]
[11]

o Challenge Phase: After a rest period of 10-14 days, the animals are challenged with a
topical application of the test substance.[1][11]

o Evaluation: The skin is observed for signs of an allergic reaction (erythema and edema) at
24 and 48 hours after the challenge. The incidence and severity of the reactions in the test
group are compared to a control group.

e Local Lymph Node Assay (LLNA) - OECD 429:

[¢]

Application: The test substance is applied to the dorsal surface of the ears of mice for
three consecutive days.

o Mechanism: The principle is that sensitizers induce lymphocyte proliferation in the lymph
nodes draining the application site.

o Measurement: On day 6, the draining auricular lymph nodes are excised, and the
proliferation of lymphocytes is measured, typically by incorporating a radiolabelled
substance.

o Endpoint: A Stimulation Index (SI) is calculated by comparing the proliferation in the test
group to the control group. An SI of 3 or greater is indicative of a skin sensitizer.

Carcinogenicity (OECD Guideline 451)
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The "May cause cancer" classification is based on long-term animal studies.

Methodology (Based on OECD Guideline 451 - Carcinogenicity Studies):

o Test Animals: The studies are typically conducted in two rodent species (e.g., rats and mice),

using both sexes.[12] Each dose group and a control group should contain at least 50
animals of each sex.[12]

o Dose Administration: The test substance is administered daily to the animals for a major
portion of their lifespan (e.g., 18-24 months).[12] The route of administration (e.g., oral,
dermal) is chosen based on the likely route of human exposure.

e Dose Levels: At least three dose levels are used, plus a concurrent control group.

o Observation: Animals are observed for the development of tumors. Detailed records are kept

of all clinical signs, body weight, and food consumption.

» Pathology: At the end of the study, all animals undergo a full necropsy, and tissues are
examined microscopically for evidence of neoplasia.

o Endpoint: The incidence of tumors in the dosed groups is statistically compared to the control

group to determine if there is a substance-related increase in tumors.

Aquatic Toxicity (OECD Guideline 202 and 203)

The "Toxic to aquatic life with long-lasting effects"” classification is based on ecotoxicological
studies.

Methodology:
e Acute Immobilisation Test with Daphnia sp. (OECD 202):

o Test Organism: Young freshwater invertebrates, typically Daphnia magna (less than 24
hours old), are used.[5][13][14]

o Exposure: The daphnids are exposed to a range of concentrations of the test substance
for 48 hours.[5][13][14]
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o Endpoint: The concentration at which 50% of the daphnids are immobilized (EC50) is
determined.[13] Immobilization is defined as the inability to swim within 15 seconds after
gentle agitation.[5][13]

e Fish, Acute Toxicity Test (OECD 203):
o Test Organism: A recommended fish species (e.g., Rainbow Trout, Zebrafish) is used.

o Exposure: Fish are exposed to various concentrations of the test substance in a static or
semi-static system for 96 hours.[2]

o Endpoint: The concentration that is lethal to 50% of the fish (LC50) over the 96-hour
period is determined.[2] Mortalities are recorded at 24, 48, 72, and 96 hours.[2]

Safety and Handling

4.1. Exposure Controls and Personal Protection

e Engineering Controls: Handle in a well-ventilated place, such as a chemical fume hood, to
avoid the formation of dust and aerosols.[3][4] Ensure adequate ventilation.[3]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.[3][4]

« Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) that have
been inspected prior to use.[3][4] Wear protective clothing, such as a lab coat or coveralls, to
prevent skin contact.[3][4]

» Respiratory Protection: If exposure limits are exceeded or if dust is generated, use a full-face
respirator with an appropriate particulate filter.[3][4]

4.2. Handling and Storage

« Handling: Avoid contact with skin and eyes.[3][4] Avoid the formation of dust and aerosols.[3]
[4] Do not eat, drink, or smoke when using this product.[3] Wash hands thoroughly after
handling.[3]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]
Store locked up.[3] Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[3][4]

o Skin Contact: Immediately take off all contaminated clothing. Wash off with soap and plenty
of water. Consult a doctor if irritation or a rash occurs.[3][4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a poison control center or doctor immediately.[3]

Accidental Release and Firefighting Measures

e Accidental Release:

o

Evacuate personnel to a safe area.

o

Wear appropriate personal protective equipment (PPE).

Avoid dust formation.

[¢]

[¢]

Sweep up the material and place it in a suitable, closed container for disposal.

o

Prevent further leakage or spillage if safe to do so.

Do not let the chemical enter drains.

o

 Firefighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[3]4]
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o Specific Hazards: No specific data is available.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear for firefighting.[3][4]

Stability and Reactivity

o Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.
o Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: No data available.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: No data available.

Visualized Workflows
Chemical Spill Response Workflow

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Amino-3-fluorophenol hydrochloride spill.

Hazard Control Hierarchy
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Caption: Hierarchy of controls for managing exposure to hazardous chemicals.

PPE Selection Process
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Caption: PPE selection based on the hazards of 4-Amino-3-fluorophenol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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